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Compound of Interest

Compound Name:
3-(Diethylamino)-2,2-

dimethylpropan-1-ol

Cat. No.: B041345 Get Quote

Essential Safety and Handling Guide for 3-
(Diethylamino)-2,2-dimethylpropan-1-ol
For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of 3-(Diethylamino)-2,2-dimethylpropan-1-ol (CAS:

39067-45-3), ensuring laboratory safety and operational integrity.

This document provides immediate and essential safety protocols for handling 3-
(Diethylamino)-2,2-dimethylpropan-1-ol, a key intermediate in the synthesis of various

compounds, including herbicides and local anesthetics.[1][2] Adherence to these guidelines is

critical for minimizing risks and ensuring a safe laboratory environment.

Hazard Identification and Classification
3-(Diethylamino)-2,2-dimethylpropan-1-ol is classified as harmful if swallowed and causes

serious eye irritation.[3][4] It is crucial to understand its specific hazards to implement

appropriate safety measures.

GHS Hazard Classification:
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Hazard Class Category Hazard Statement

Acute toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Serious eye damage/eye

irritation
Category 2A / 2

H319: Causes serious eye

irritation[3][4]

Signal Word: Warning[3]

Personal Protective Equipment (PPE)
The consistent and correct use of Personal Protective Equipment is the most critical line of

defense against exposure. All personnel handling this chemical must use the following PPE:

Protection Type Specification Rationale

Eye/Face Protection

Safety glasses with side-

shields or goggles. Face shield

if splashing is a risk.

Prevents eye contact which

can cause serious irritation.[3]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Protects skin from direct

contact.

Skin and Body Protection
Laboratory coat, long-sleeved

clothing, and closed-toe shoes.

Minimizes the risk of accidental

skin exposure.

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols may be

generated, use a NIOSH-

approved respirator.

Avoids inhalation of potentially

harmful mists or aerosols.[5]

Safe Handling and Storage
Proper handling and storage procedures are essential to prevent accidents and maintain the

chemical's stability.

Handling:
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Work in a well-ventilated area to avoid the buildup of vapors.[5]

Avoid contact with skin and eyes.[5]

Do not eat, drink, or smoke in areas where the chemical is handled.[3]

Wash hands thoroughly after handling.[3]

Use non-sparking tools and take measures to prevent electrostatic discharge.[5]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[5]

Keep away from incompatible materials such as oxidizing agents and acids.

The recommended storage temperature is 2-8°C.[2][6]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Procedure

If Swallowed
Rinse mouth with water. Do NOT induce

vomiting. Get medical help immediately.[3]

If in Eyes

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][7]

If on Skin

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation occurs.[5]

If Inhaled

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor.[3][5]
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Spill and Disposal Procedures
A clear plan for managing spills and disposing of waste is necessary to mitigate environmental

contamination and health risks.

Accidental Release Measures:

Evacuate: Evacuate personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Collect and arrange for disposal. Use spark-proof tools and explosion-proof

equipment.[5]

Absorb: For liquid spills, absorb with an inert material (e.g., sand, diatomite).

Clean-up: Adhered or collected material should be promptly disposed of in accordance with

appropriate laws and regulations.[5]

Disposal:

Dispose of contents and container to an appropriate treatment and disposal facility in

accordance with applicable local, state, and federal regulations.[3][5] Do not dispose of down

the drain.

Physical and Chemical Properties
Understanding the physical and chemical properties of 3-(Diethylamino)-2,2-dimethylpropan-
1-ol is vital for its safe handling and use in experiments.
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Property Value

Molecular Formula C₉H₂₁NO[4][6]

Molecular Weight 159.27 g/mol [4][6]

Appearance Light yellow to yellow liquid[1]

Boiling Point 226.6 °C to 227 °C at 760 mmHg[1][6]

Density 0.875 g/mL[6]

Flash Point 73.9 °C to 74 °C[1][2]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for the safe handling of 3-
(Diethylamino)-2,2-dimethylpropan-1-ol in a laboratory setting.
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Workflow for Handling 3-(Diethylamino)-2,2-dimethylpropan-1-ol
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Caption: Logical workflow for the safe handling of chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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